Cas no 654069-33-7 (Methanesulfonamide, 1,1,1-trifluoro-N-[3-(1-pyrrolidinyl)phenyl]-)

• Product Name: Methanesulfonamide, 1,1,1-trifluoro-N-[3-(1-pyrrolidinyl)phenyl]-
• CAS No: 654069-33-7
• MF: C₁₁H₁₃F₃N₂O₂S
• MW: 294.293331861496
• CID: 1698543
• PubChem ID: 12097961
• Update Time: 2025-04-21

Methanesulfonamide, 1,1,1-trifluoro-N-[3-(1-pyrrolidinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, 1,1,1-trifluoro-N-[3-(1-pyrrolidinyl)phenyl]-
• 1,1,1-trifluoro-N-(3-pyrrolidin-1-ylphenyl)methanesulfonamide
• DBEJILCOPYVABN-UHFFFAOYSA-N
• SCHEMBL5945129
• DTXSID50477521
• 654069-33-7

• Inchi： 1S/C11H13F3N2O2S/c12-11(13,14)19(17,18)15-9-4-3-5-10(8-9)16-6-1-2-7-16/h3-5,8,15H,1-2,6-7H2
• InChI Key： DBEJILCOPYVABN-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(NC1=CC=CC(=C1)N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 294.06509
• Monoisotopic Mass: 294.06498332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 49.41